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Compound of Interest

Compound Name: 11,12-Di-O-methylcarnosol

Cat. No.: B15594463

Essential Safety and Handling Guide for 11,12-
Di-O-methylcarnosol

For Research Use Only.

This document provides crucial safety and logistical information for handling 11,12-Di-O-
methylcarnosol, a nolic diterpene lactone isolated from rosemary (Rosmarinus officinalis L.)[1]
[2]. As a specific Safety Data Sheet (SDS) is not readily available for this compound, this
guidance is based on best practices for handling research chemicals of this class. Researchers
should always handle this compound with care in a laboratory setting.

Personal Protective Equipment (PPE)

When handling 11,12-Di-O-methylcarnosol, a comprehensive PPE strategy is essential to
minimize exposure. The following table summarizes the recommended PPE.
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Protection Type

Required Equipment

Specifications & Best
Practices

Hand Protection

Double-gloving with chemical-

resistant gloves.

Wear two pairs of powder-free
nitrile gloves. The inner glove
should be tucked under the lab
coat cuff, and the outer glove
should go over the cuff[3].
Change gloves every 30-60
minutes or immediately if

contaminated or damaged[4].

Eye & Face Protection

Safety goggles and a face
shield.

Use safety goggles that
provide protection from
splashes. A face shield should
be worn over the goggles,
especially when there is a risk

of splashing[4].

Body Protection

A disposable, low-permeability

lab coat or gown.

The lab coat should have a
solid front, long sleeves, and
tight-fitting cuffs[3].

Respiratory Protection

Use in a well-ventilated area or
with local exhaust ventilation

(e.g., chemical fume hood).

If aerosols or dust may be

generated and engineering
controls are not sufficient, a
NIOSH-approved respirator

may be necessary[5].

Foot Protection

Closed-toe, chemical-resistant

shoes.

Shoes should fully cover the

feet to protect against spills.

Handling and Operational Plan

Storage:

e Short-term (1 month): Store at -20°C[1][2].

e Long-term (6 months): Store at -80°C[1][2].
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o Avoid repeated freeze-thaw cycles[2].

Preparation of Solutions:

Consult Solubility Data: 11,12-Di-O-methylcarnosol is soluble in methanol (5 mg/mL, may
require ultrasound)[?2].

e Work in a Fume Hood: All manipulations that could generate aerosols or involve organic
solvents should be performed in a certified chemical fume hood.

e Weighing: If handling a solid form, weigh the necessary amount in a contained manner to
avoid generating dust.

o Dissolving: Add the solvent to the solid and use sonication if necessary to fully dissolve the
compound|[2].

o Storage of Stock Solutions: Once in solution, aliquot and store at -80°C for up to 6 months or
-20°C for up to 1 month[1][2].

Emergency Procedures

In the absence of specific data for this compound, follow these general emergency protocols:
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Exposure Type

Immediate Action

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin area with plenty of water

and soap.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Seek medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and
have them drink one or two glasses of water.

Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE.
Cover the spill with an absorbent material, and
collect it in a sealed container for proper
disposal. Clean the spill area thoroughly. Do not

let the product enter drains[6].

Disposal Plan

All waste containing 11,12-Di-O-methylcarnosol must be treated as hazardous chemical

waste.

e Solid Waste: Contaminated PPE (gloves, lab coats), weigh boats, and consumables should

be collected in a designated, sealed hazardous waste container.

e Liquid Waste: Unused solutions and solvent rinses should be collected in a clearly labeled,

sealed hazardous waste container for organic solvents.

» Disposal Vendor: All waste must be disposed of through a licensed hazardous waste

disposal company, following all local, state, and federal regulations.
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Caption: Workflow for the safe handling and disposal of 11,12-Di-O-methylcarnosol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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